Cas no 2228993-24-4 (1-(2-bromo-3-nitrophenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(2-bromo-3-nitrophenyl)-2-fluoroethan-1-ol
• CAS No: 2228993-24-4
• MF: C₈H₇BrFNO₃
• MW: 264.048485040665
• CID: 6109695
• PubChem ID: 165643523
• Update Time: 2025-05-20

1-(2-bromo-3-nitrophenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-nitrophenyl)-2-fluoroethan-1-ol
• EN300-1922088
• 2228993-24-4

• Inchi： 1S/C8H7BrFNO3/c9-8-5(7(12)4-10)2-1-3-6(8)11(13)14/h1-3,7,12H,4H2
• InChI Key： OPKCPCLUMUYJOF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CF)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.95933g/mol
• Monoisotopic Mass: 262.95933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-bromo-3-nitrophenyl)-2-fluoroethan-1-ol

1-(2-Bromo-3-Nitrophenyl)-2-Fluoroethan-1-Ol: A Comprehensive Overview

The compound 1-(2-bromo-3-nitrophenyl)-2-fluoroethan-1-ol, identified by the CAS number 2228993-24-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position of the phenyl ring, a nitro group at the 3-position, and a fluoro-substituted ethanolic group. The presence of these functional groups makes it a valuable substrate for further chemical modifications and reactions.

Recent studies have highlighted the importance of brominated aromatic compounds like 1-(2-bromo-3-nitrophenyl)-2-fluoroethan-1-ol in the synthesis of bioactive molecules. The bromine atom serves as an excellent leaving group, facilitating nucleophilic aromatic substitutions, which are critical in drug design and development. Additionally, the nitro group introduces electron-withdrawing effects, enhancing the reactivity of the molecule in various chemical transformations.

The synthesis of 1-(2-bromo-3-nitrophenyl)-2-fluoroethan-1-ol typically involves multi-step processes, including Friedel-Crafts alkylation, nitration, and fluorination. These steps require precise control over reaction conditions to ensure high yields and purity. Researchers have explored alternative synthetic pathways to improve efficiency and reduce environmental impact, such as using microwave-assisted synthesis or catalytic systems.

In terms of applications, this compound has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and advanced materials. Furthermore, its ability to undergo various functional group transformations positions it as a versatile building block in organic synthesis.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 1-(2-bromo-3-nitrophenyl)-2-fluoroethan-1-ol. Quantum mechanical calculations have provided insights into its stability, reactivity, and potential interactions with biological systems. These findings are crucial for optimizing its use in drug discovery and material development.

In conclusion, 1-(2-bromo-3-nitrophenyl)-2-fluoroethan-1-ol, with its unique structural features and versatile functional groups, continues to be a focal point in chemical research. Its applications span across pharmaceuticals, materials science, and organic synthesis, making it a valuable compound for both academic and industrial settings.